2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine

• IUPAC Name: 2-cyclohexyl-5-methyl-1,2,4-triazol-3-amine
• InChI: InChI=1S/C9H16N4/c1-7-11-9(10)13(12-7)8-5-3-2-4-6-8/h8H,2-6H2,1H3,(H2,10,11,12)
• InChI Key: UPPVFYUOKOCAKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)N)C2CCCCC2
• Molecular Formula: C9H16N4
• Molecular Weight: 180.25 g/mol

Description

2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine, also known as CCT018159, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine works by targeting specific proteins in cells, including protein kinase CK2 and DNA-dependent protein kinase (DNA-PK). These proteins play important roles in cell growth and division, and by inhibiting their activity, 2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine has been shown to have a variety of biochemical and physiological effects. In cancer cells, 2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine inhibits the activity of protein kinase CK2, which is involved in cell proliferation and survival. In neurology, 2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine has been shown to improve cognitive function and memory by increasing the activity of certain neurotransmitters in the brain. In immunology, 2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine has been shown to modulate the immune response by inhibiting the activity of DNA-PK, which is involved in the repair of DNA damage.

Advantages and Limitations for Lab Experiments

One advantage of 2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine is its specificity for certain proteins, which allows for targeted inhibition of specific cellular processes. However, one limitation of 2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine. One area of interest is its potential as a cancer therapy, particularly in combination with other drugs. Another area of interest is its potential as a neuroprotective agent, which could have implications for the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of 2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine.

Synthesis Methods

2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine can be synthesized by reacting cyclohexylamine with methyl isocyanate, followed by reaction with 3-aminotriazole. The resulting compound can be purified through recrystallization or chromatography.

Scientific Research Applications

2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine has been studied for its potential therapeutic applications in various fields, including cancer research, neurology, and immunology. In cancer research, 2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine has shown promising results in inhibiting the growth of cancer cells by targeting specific proteins. In neurology, 2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine has been studied for its potential to improve cognitive function and memory. In immunology, 2-Cyclohexyl-5-methyl-1,2,4-triazol-3-amine has been studied for its potential to modulate the immune response.